![molecular formula C15H14BrNO B7935433 N-benzyl-2-bromo-5-methylbenzamide](/img/structure/B7935433.png)
N-benzyl-2-bromo-5-methylbenzamide
Overview
Description
N-benzyl-2-bromo-5-methylbenzamide is a useful research compound. Its molecular formula is C15H14BrNO and its molecular weight is 304.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-2-bromo-5-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-bromo-5-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Agent Development : A compound structurally related to N-benzyl-2-bromo-5-methylbenzamide, namely (+)-N-(3-aminopropyl)-N-[1-(5-benzyl-3-methyl-4-oxo-[1,2]thiazolo[5,4-d]pyrimidin-6-yl)-2-methylpropyl]-4-methylbenzamide (AZD4877), has been identified as a promising kinesin spindle protein inhibitor with potential as an anticancer agent. It exhibits excellent biochemical potency and pharmaceutical properties suitable for clinical development, inducing cellular death by arresting cells in mitosis (Theoclitou et al., 2011).
Metabolic Studies : Research on N-hydroxymethyl compounds, using N-methylbenzamides as model substrates, has shown that N-(hydroxymethyl)-benzamide is a major metabolite of N-methylbenzamide. This study provides insights into the metabolic conversion and stability of N-methyl and N,N,-dimethylbenzamides (Ross et al., 1983).
Pharmacological Research : The synthesis of various benzamide derivatives, including those structurally similar to N-benzyl-2-bromo-5-methylbenzamide, has been explored for their potential as pharmacological agents. For instance, the synthesis of N-[4-[[(3,4-dihydro-4-oxo-1,2,3-benzotriazin-6- yl)methyl]amino]benzoyl]-L-glutamic acid, an inhibitor of recombinant mouse thymidylate synthase, demonstrates the chemical versatility and potential applications of these compounds in drug development (Rosowsky et al., 1992).
Receptor Studies and Imaging Agents : Compounds structurally related to N-benzyl-2-bromo-5-methylbenzamide have been investigated for their binding affinity to sigma-2 receptors, indicating their potential use as imaging agents in diagnostics and therapeutic research. For example, [3H]N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide showed high affinity for sigma-2 receptors, making it a useful ligand for studying these receptors in vitro (Xu et al., 2005).
Chemical Synthesis and Catalysis : Some studies have focused on the chemical synthesis aspects, such as the iron-catalyzed, fluoroamide-directed C-H fluorination of N-fluoro-2-methylbenzamides, demonstrating the compound's role in facilitating novel chemical transformations (Groendyke et al., 2016).
properties
IUPAC Name |
N-benzyl-2-bromo-5-methylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO/c1-11-7-8-14(16)13(9-11)15(18)17-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOSWFOKOSGWTEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Br)C(=O)NCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-bromo-5-methylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.